![molecular formula C15H18N2O2 B5619429 4-acetyl-1-allyl-3,3-dimethyl-3,4-dihydro-2(1H)-quinoxalinone](/img/structure/B5619429.png)
4-acetyl-1-allyl-3,3-dimethyl-3,4-dihydro-2(1H)-quinoxalinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of polysubstituted quinolines, including structures similar to 4-acetyl-1-allyl-3,3-dimethyl-3,4-dihydro-2(1H)-quinoxalinone, typically involves complex reactions under various conditions. For instance, the reactions of 3-(2-allylanilino)-3-phenylacrylate esters with acetic anhydride and strong acids reveal diverse reactivity leading to unexpected products, demonstrating the intricate nature of synthesizing such compounds (Luque et al., 2016). Similarly, allylation reactions and subsequent transformations highlight the multifaceted approaches to synthesizing quinoline and quinoxalinone derivatives (Hamid, 2003).
Molecular Structure Analysis
The molecular structure of quinoline derivatives is characterized by the presence of nitrogen-containing heterocycles, which significantly influence their chemical behavior. Crystal and molecular structures obtained from X-ray diffraction provide insight into the arrangement of atoms and the spatial configuration of the molecules, offering a deeper understanding of their reactivity and properties. For example, the analysis of unexpected ring-closure products derived from similar reactions highlights the influence of molecular structure on the formation and stability of the resulting compounds (Luque et al., 2016).
properties
IUPAC Name |
4-acetyl-3,3-dimethyl-1-prop-2-enylquinoxalin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O2/c1-5-10-16-12-8-6-7-9-13(12)17(11(2)18)15(3,4)14(16)19/h5-9H,1,10H2,2-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFIIAGASKDBNAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1C2=CC=CC=C2N(C(=O)C1(C)C)CC=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-acetyl-3,3-dimethyl-1-(prop-2-en-1-yl)-3,4-dihydroquinoxalin-2(1H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.